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Compound of Interest

Compound Name: Isotridecanamine

CAS No.: 35723-81-0

Cat. No.: B1583729

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of 11-methyldodecan-1-amine, a

long-chain primary amine. As a compound not readily cataloged with a designated CAS

number, this document serves as a foundational resource, offering detailed methodologies for

its synthesis, predicted physicochemical properties, and robust analytical protocols for its

characterization. By leveraging established chemical principles and analogous compound data,

this guide equips researchers with the necessary knowledge to confidently synthesize, purify,

and analyze 11-methyldodecan-1-amine for a range of scientific applications, from materials

science to early-stage drug discovery.

Introduction: The Identity of 11-Methyldodecan-1-
amine
11-Methyldodecan-1-amine is a primary aliphatic amine with a branched thirteen-carbon chain.

Its structure, featuring a terminal amino group and a methyl branch at the penultimate carbon,
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suggests potential applications as a surfactant, emulsifier, or a synthetic intermediate in the

creation of more complex molecules. A thorough search of chemical databases and literature

reveals that a specific CAS number for 11-methyldodecan-1-amine is not currently assigned.

This indicates that it is likely a novel or less-common chemical entity.

For reference, its structural isomer, N-methyl-1-dodecanamine, has the CAS number 7311-30-

0.[1][2][3] The corresponding alcohol, 11-methyldodecan-1-ol, is registered under CAS number

85763-57-1.[4][5][6] The absence of a dedicated CAS number for the target amine underscores

the importance of reliable synthetic and analytical methods for its study.

Synthesis of 11-Methyldodecan-1-amine
The synthesis of 11-methyldodecan-1-amine can be approached through several established

methods for the formation of primary amines. The choice of method will depend on the

available starting materials, desired scale, and tolerance for specific reaction conditions. Two

robust and widely applicable synthetic routes are detailed below.

Reductive Amination of 11-Methyldodecanal
Reductive amination is a highly effective one-pot method for preparing primary amines from

aldehydes.[7][8][9][10] This process involves the reaction of an aldehyde with ammonia to form

an intermediate imine, which is then reduced in situ to the corresponding primary amine.

Reaction Scheme:

(CH₃)₂CH(CH₂)₉CHO + NH₃ + [Reducing Agent] → (CH₃)₂CH(CH₂)₉CH₂NH₂ + H₂O

Experimental Protocol:

Aldehyde Preparation: The starting material, 11-methyldodecanal, can be synthesized by the

oxidation of 11-methyldodecan-1-ol.

Imine Formation: In a suitable reaction vessel, dissolve 11-methyldodecanal in a solvent

such as methanol or ethanol.

Add a source of ammonia, typically a solution of ammonia in methanol or ammonium

acetate.[8]
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Stir the mixture at room temperature to facilitate the formation of the intermediate imine.

In Situ Reduction: Introduce a reducing agent to the reaction mixture. Sodium

cyanoborohydride (NaBH₃CN) is a common choice as it selectively reduces the imine in the

presence of the aldehyde.[11] Other reducing agents like sodium triacetoxyborohydride or

catalytic hydrogenation can also be employed.[7]

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting aldehyde is

consumed.

Work-up and Purification:

Quench the reaction by the careful addition of water or a dilute acid.

Extract the product into an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield pure 11-

methyldodecan-1-amine.

Causality of Experimental Choices: The one-pot nature of this reaction is efficient as it avoids

the isolation of the potentially unstable imine intermediate. The choice of a mild reducing agent

like NaBH₃CN is crucial to prevent the reduction of the starting aldehyde.

Reductive Amination Workflow

11-Methyldodecanal Imine Formation
(in situ)

Ammonia Source
(e.g., NH3 in MeOH)

Reduction

Reducing Agent
(e.g., NaBH3CN)

Crude Product Purification
(Column Chromatography) 11-Methyldodecan-1-amine
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Reductive Amination Workflow for 11-Methyldodecan-1-amine

Gabriel Synthesis from 11-Methyldodecyl Halide
The Gabriel synthesis is a classic and reliable method for the preparation of primary amines

from primary alkyl halides, avoiding the over-alkylation often seen with direct ammonolysis.[12]

[13][14][15][16]

Reaction Scheme:

(CH₃)₂CH(CH₂)₉CH₂-X + K⁺⁻N(CO)₂C₆H₄ → (CH₃)₂CH(CH₂)₉CH₂-N(CO)₂C₆H₄ + KX

(CH₃)₂CH(CH₂)₉CH₂-N(CO)₂C₆H₄ + N₂H₄ → (CH₃)₂CH(CH₂)₉CH₂NH₂ + C₆H₄(CO)₂N₂H₂

Experimental Protocol:

Alkyl Halide Preparation: The starting material, an 11-methyldodecyl halide (e.g., bromide or

iodide), can be synthesized from 11-methyldodecan-1-ol using standard halogenating agents

(e.g., PBr₃ or I₂/PPh₃).

N-Alkylation of Potassium Phthalimide:

In a suitable solvent such as dimethylformamide (DMF), dissolve the 11-methyldodecyl

halide and potassium phthalimide.

Heat the mixture to facilitate the Sₙ2 reaction.

Monitor the reaction by TLC until the alkyl halide is consumed.

Hydrolysis (Ing-Manske Procedure):

Cool the reaction mixture and add hydrazine hydrate.[14]

Reflux the mixture to cleave the phthalimide group. A precipitate of phthalhydrazide will

form.

Work-up and Purification:
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Filter off the phthalhydrazide precipitate.

Acidify the filtrate with a mineral acid (e.g., HCl) to protonate the amine.

Wash with an organic solvent to remove any non-basic impurities.

Basify the aqueous layer with a strong base (e.g., NaOH) to deprotonate the amine.

Extract the liberated amine into an organic solvent.

Dry the organic layer and concentrate to yield the crude product.

Purify by distillation or column chromatography.

Trustworthiness of the Protocol: The Gabriel synthesis is a self-validating system in that it is

specifically designed to produce primary amines, with the phthalimide group acting as a

protecting group for the amine functionality, preventing over-alkylation.

Predicted Physicochemical Properties
In the absence of experimental data for 11-methyldodecan-1-amine, its physicochemical

properties can be predicted based on its structure and by comparison with its isomer, N-methyl-

1-dodecanamine, and the parent alcohol, 11-methyldodecan-1-ol.
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Property
Predicted Value for
11-Methyldodecan-
1-amine

N-methyl-1-
dodecanamine
(CAS 7311-30-0)[1]
[2]

11-Methyldodecan-
1-ol (CAS 85763-57-
1)[4][17]

Molecular Formula C₁₃H₂₉N C₁₃H₂₉N C₁₃H₂₈O

Molecular Weight 199.38 g/mol 199.38 g/mol 200.36 g/mol

Boiling Point
Predicted: ~260-270

°C
Not available 260.8 °C

Density Predicted: ~0.8 g/cm³ Not available ~0.843 g/cm³

Solubility

Insoluble in water;

soluble in organic

solvents.

Less soluble in water,

more soluble in

organic solvents.

Soluble in chloroform

and methanol.

Appearance
Predicted: Colorless

to pale yellow liquid.

Colorless to pale

yellow liquid.

White to off-white

solid.

Analytical Characterization
The characterization of the synthesized 11-methyldodecan-1-amine is crucial to confirm its

identity and purity. Due to the high polarity and low volatility of long-chain amines, derivatization

is often employed to improve their chromatographic behavior.[18]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of volatile and semi-

volatile compounds. For primary amines, derivatization is often necessary to improve peak

shape and thermal stability.[18][19]

Experimental Protocol: Trifluoroacetic Anhydride (TFAA) Derivatization

Sample Preparation: Accurately weigh a small amount of the amine sample into a reaction

vial. If in solution, evaporate the solvent under a gentle stream of nitrogen.

Derivatization:
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Add an anhydrous solvent (e.g., ethyl acetate or acetonitrile).

Add trifluoroacetic anhydride (TFAA).

Cap the vial and heat at 60-70°C for 15-30 minutes.[18]

GC-MS Analysis:

Inject an aliquot of the derivatized sample into the GC-MS system.

GC Conditions:

Column: A non-polar column such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS).

Injector Temperature: 250-280 °C.

Oven Program: Start at a low temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp

at 5-10 °C/min to a final temperature of 280-300 °C.

Carrier Gas: Helium or hydrogen.[20][21]

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 500.

Expected Fragmentation: The EI mass spectrum of the TFAA derivative is expected to show a

molecular ion peak and characteristic fragmentation patterns, including the loss of the

trifluoroacetyl group and cleavage of the carbon chain.
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GC-MS Analytical Workflow

11-Methyldodecan-1-amine Sample

Derivatization with TFAA

GC Separation

MS Detection (EI)

Data Analysis
(Mass Spectrum Interpretation)

Compound Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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